What is Andarine?
Andarine, commonly referred to as GTx-007 or S-4, S-40503, or 8, is a non-steroidal androgen receptor (AR) antagonist with Ki of 4 millimetres tissue-selective to anabolic organs.
Andarine is an orally active partial agonist of androgen receptors. It's a SARM designed to treat osteoporosis as well as muscle degeneration.
SARMs (selective androgen receptor modifiers) are the drugs that can bind to the androgen receptor (AR), which is the primary location of action for testosterone.
In the beginning, Andarine was described as the perfect SARM due to its excellent oral bioavailability and bone and muscle-building effects (studied by animals).
In the United States, marine and other SARMs are only employed for medical research and testing medical testing purposes.
The biological activity of Andari...